Cas no 651023-04-0 (Benzoic acid,4-[[3-(cyclopentyloxy)-4-methoxyphenyl](3-pyridinylmethyl)amino]-2-fluoro-)

Benzoic acid,4-[[3-(cyclopentyloxy)-4-methoxyphenyl](3-pyridinylmethyl)amino]-2-fluoro- structure
651023-04-0 structure
Product Name:Benzoic acid,4-[[3-(cyclopentyloxy)-4-methoxyphenyl](3-pyridinylmethyl)amino]-2-fluoro-
CAS No:651023-04-0
MF:C25H25FN2O4
MW:436.475410223007
CID:407850
Update Time:2024-01-29

Benzoic acid,4-[[3-(cyclopentyloxy)-4-methoxyphenyl](3-pyridinylmethyl)amino]-2-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-[[3-(cyclopentyloxy)-4-methoxyphenyl](3-pyridinylmethyl)amino]-2-fluoro-
    • Benzoic acid, 4-[[3-(cyclopentyloxy)-4-methoxyphenyl](3-pyridinylmethyl)amino]-2-fluoro-
    • Inchi: 1S/C25H25FN2O4/c1-31-23-11-9-19(14-24(23)32-20-6-2-3-7-20)28(16-17-5-4-12-27-15-17)18-8-10-21(25(29)30)22(26)13-18/h4-5,8-15,20H,2-3,6-7,16H2,1H3,(H,29,30)
    • InChI Key: JWKWDLKITOJRJB-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(N(C2=CC=C(OC)C(OC3CCCC3)=C2)CC2=CC=CN=C2)C=C1F

Computed Properties

  • Exact Mass: 436.17995

Experimental Properties

  • Density: 1.293±0.06 g/cm3(Predicted)
  • Boiling Point: 650.6±55.0 °C(Predicted)
  • PSA: 71.89
  • pka: 3.51±0.10(Predicted)
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